Cas no 89081-48-1 (Thiazolidine, 2-(1H-imidazol-1-ylmethyl)-2-phenyl-)

• Product Name: Thiazolidine, 2-(1H-imidazol-1-ylmethyl)-2-phenyl-
• CAS No: 89081-48-1
• MF: C₁₃H₁₅N₃S
• MW: 245.343301057816
• CID: 613092
• PubChem ID: 13304235
• Update Time: 2025-04-19

Thiazolidine, 2-(1H-imidazol-1-ylmethyl)-2-phenyl- Chemical and Physical Properties

Names and Identifiers

• Thiazolidine, 2-(1H-imidazol-1-ylmethyl)-2-phenyl-
• 2-(imidazol-1-ylmethyl)-2-phenyl-1,3-thiazolidine
• 89081-48-1
• 2-[(1H-Imidazol-1-yl)methyl]-2-phenyl-1,3-thiazolidine
• DTXSID10535939

• Inchi： 1S/C13H15N3S/c1-2-4-12(5-3-1)13(15-7-9-17-13)10-16-8-6-14-11-16/h1-6,8,11,15H,7,9-10H2
• InChI Key： DNDLWMXCMAFXQA-UHFFFAOYSA-N
• SMILES： S1CCNC1(C1C=CC=CC=1)CN1C=NC=C1

Computed Properties

• Exact Mass: 245.09866866g/mol
• Monoisotopic Mass: 245.09866866g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 55.2Ų